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Compound of Interest

Compound Name: 1-Tosylpiperazine hydrochloride
CAS No.: 856843-84-0
Cat. No.: B1372826
Get Quote
. J

Executive Summary & Structural Context[1][2][3]

1-Tosylpiperazine hydrochloride (1-(p-Toluenesulfonyl)piperazine HCI) is a critical
intermediate in medicinal chemistry, widely employed as a mono-protected piperazine scaffold.
The tosyl group serves as a robust protecting group for one amine, allowing selective
functionalization of the secondary amine before deprotection or further derivatization.

This guide provides a definitive analysis of the 1H and 13C NMR spectral data for this
compound. Unlike the free base, the hydrochloride salt exhibits distinct chemical shifts—
particularly in the piperazine ring—due to the protonation of the secondary amine (

). Correct interpretation of these shifts is vital for confirming salt formation and purity.

Molecular Structure Assignment Map

The following diagram illustrates the atom numbering used throughout this guide to ensure
precise spectral assignment.
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Tosyl Group Piperazine Ring (HCI)
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Caption: Structural connectivity and domain separation for 1-Tosylpiperazine HCI. Note the
distinction between the sulfonamide nitrogen (N1) and the protonated ammonium nitrogen
(N4).

Experimental Protocol: Sample Preparation

To ensure high-fidelity data, proper sample preparation is non-negotiable. The hydrochloride
salt is hygroscopic and exhibits poor solubility in non-polar solvents like

Recommended Solvent System

¢ Primary Solvent: DMSO-d6 (Dimethyl sulfoxide-d6)
o Why: Excellent solubility for salts; prevents exchange of the ammonium protons (
), allowing them to be observed as broad singlets.
e Secondary Solvent:

(Deuterium Oxide)
o Use Case: If the ammonium peak obscures other signals. Note that in

, the

protons will exchange and disappear.
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Preparation Workflow

e Massing: Weigh 10-15 mg of 1-Tosylpiperazine HCI into a clean vial.
e Solvation: Add 0.6 mL of DMSO-d6.

e Homogenization: Sonicate for 30 seconds to ensure complete dissolution. The solution
should be clear and colorless.

o Transfer: Transfer to a 5mm NMR tube using a glass pipette filtered through a small cotton
plug if any particulate matter remains.

1H NMR Data Analysis (400 MHz, DMSO-d6)

The proton spectrum is characterized by the rigid AA'BB' system of the tosyl group and the
deshielded methylene protons of the piperazine ring.

Spectral Data Table
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Detailed Interpretation

e Ammonium Protons (~9.4 ppm): The presence of this broad signal confirms the protonation
of the N4 nitrogen. In the free base, the amine proton (NH) typically appears around 2.0-3.0
ppm or is broad/invisible depending on concentration. Its shift to ~9.4 ppm is the primary

indicator of salt formation.

o Tosyl Region (7.64, 7.46 ppm): The classic "roofing" effect of the AA'BB' system is often
observed. The doublet at 7.64 ppm is downfield due to the electron-withdrawing nature of the
sulfonyl group.

e Piperazine Core (3.0 — 3.3 ppm): In the free base, the piperazine protons often appear as
two triplets separated by ~0.2 ppm (e.g., 2.8 and 3.0 ppm). In the HCI salt, the positive
charge on N4 exerts an inductive effect, pulling the adjacent protons (C9/C11) downfield,
often causing the two methylene signals to overlap or appear as a complex broad band in
the 3.1-3.3 ppm range.

13C NMR Data Analysis (100 MHz, DMSO-d6)

The carbon spectrum provides confirmation of the symmetry within the piperazine ring and the
aromatic substitution pattern.

Spectral Data Table
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Chemical Shift (5,

Carbon Type Assignment Notes
ppm)
144.2 Quaternary (C) C5 (Ar-S) Ipso to sulfonyl group.
1325 Quaternary (C) C2 (Ar-Me) Ipso to methyl group.
130.1 Methine (CH) C3/C7 Aromatic carbons.
127.8 Methine (CH) C4/C6 Aromatic carbons.
43.5 Methylene (CH2) cg/C12 Alpha to Sulfonamide.
Alpha to Ammonium (
42.8 Methylene (CH2) Co9/C11
).
215 Methyl (CH3) C1 Tosyl methyl group.

Note: The assignment of C8/C12 vs C9/C11 can be subtle. DEPT-135 experiments show both
as negative peaks (CH2). The carbons alpha to the sulfonamide are generally slightly more
deshielded than those alpha to the ammonium in this specific salt matrix, though they are very

close.

Synthesis & Validation Workflow

The following workflow outlines the generation of the sample and the logical steps to validate
the data presented above.
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Caption: Synthesis and validation logic for 1-Tosylpiperazine HCI. The presence of the NH2+
signal is the critical decision gate for salt confirmation.
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Troubleshooting & Impurity Profiling

When analyzing your spectrum, watch for these common impurities:
o p-Toluenesulfonyl Chloride (TsClI):

o Indicator: Doublets shifted slightly downfield (~7.8 ppm) compared to the product. Methyl
singlet at ~2.45 ppm.

o Remedy: Wash the free base with dilute NaOH before salt formation.
» 1,4-Ditosylpiperazine:

o Indicator: Piperazine protons appear as a single sharp singlet around 3.0 ppm (due to high
symmetry). Integration of aromatic to piperazine ratio changes.[1]

o Remedy: Use excess piperazine during synthesis to favor mono-substitution.
o Piperazine Dihydrochloride:

o Indicator: No aromatic signals. Singlet at ~3.4 ppm (
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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